N,N'-Bis[4-(octyloxy)phenyl]-1,2-ethanediimine

• Molecular Formula: C30H44N2O2
• Molecular Weight: 464.7 g/mol
• IUPAC Name: N,N//'-bis(4-octoxyphenyl)ethane-1,2-diimine
• InChI: InChI=1S/C30H44N2O2/c1-3-5-7-9-11-13-25-33-29-19-15-27(16-20-29)31-23-24-32-28-17-21-30(22-18-28)34-26-14-12-10-8-6-4-2/h15-24H,3-14,25-26H2,1-2H3
• InChI Key: PWCAFGKZDMKTKL-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC1=CC=C(C=C1)N=CC=NC2=CC=C(C=C2)OCCCCCCCC

Description

N,N'-Bis[4-(octyloxy)phenyl]-1,2-ethanediimine, commonly known as OPE2, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. OPE2 is a member of the family of ethanediimine-based organic semiconductors that has been extensively studied for their potential applications in optoelectronics, organic photovoltaics, and organic field-effect transistors.

Mechanism of Action

The mechanism of action of OPE2 is not well understood, but it is believed to be related to its unique chemical structure. OPE2 has a conjugated molecular structure that allows for efficient charge transfer and transport, making it an ideal candidate for use in optoelectronic devices. The exact mechanism of action of OPE2 in different applications is still under investigation.
Biochemical and Physiological Effects:
OPE2 has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that OPE2 has low toxicity and does not exhibit any significant adverse effects on living organisms. Further research is required to understand the potential effects of OPE2 on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using OPE2 in lab experiments is its ease of synthesis and purification. OPE2 can be synthesized using a simple one-pot reaction, and the resulting product can be easily purified using column chromatography. However, one of the limitations of using OPE2 in lab experiments is its limited solubility in common solvents, which can make it challenging to work with.

Future Directions

There are several future directions for OPE2 research. One of the most promising directions is in the development of more efficient organic photovoltaics using OPE2. Researchers are also investigating the potential use of OPE2 in other optoelectronic devices, such as organic light-emitting diodes and organic lasers. Further research is also required to understand the potential biochemical and physiological effects of OPE2 on living organisms.

Synthesis Methods

OPE2 can be synthesized using a simple one-pot reaction involving the condensation of 4-(octyloxy)benzaldehyde and 1,2-ethanediamine. The reaction is carried out in the presence of a catalyst, such as acetic acid, at elevated temperatures in an inert atmosphere. The resulting product is purified using column chromatography to obtain a pure form of OPE2.

Scientific Research Applications

OPE2 has been extensively studied for its potential applications in various fields of science. One of the most promising applications of OPE2 is in the field of organic photovoltaics. OPE2 exhibits excellent photoelectric properties, such as high electron mobility, high charge carrier mobility, and high absorption coefficient, making it an ideal candidate for use in solar cells. OPE2 has also been studied for its potential applications in organic field-effect transistors, where it has shown promising results due to its high electron mobility and low threshold voltage.